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Compound of Interest

Compound Name: 5-Nitro-2-furaldehyde diacetate

Cat. No.: B119578

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis
of Nitrofurazone from 5-nitro-2-furaldehyde diacetate. Nitrofurazone is a topical antibacterial
agent belonging to the nitrofuran class of drugs, effective against a wide range of gram-positive
and gram-negative bacteria.[1] The synthesis outlined here proceeds via the reaction of 5-
nitro-2-furaldehyde diacetate with semicarbazide hydrochloride.

Chemical Reaction Pathway

The synthesis of nitrofurazone from 5-nitro-2-furaldehyde diacetate involves the acid-
catalyzed hydrolysis of the diacetate to 5-nitro-2-furaldehyde, which then undergoes
condensation with semicarbazide to form the semicarbazone, nitrofurazone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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